Cas no 875421-43-5 (N-(1-cyano-1-cyclopropylethyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide
• CAS No: 875421-43-5
• MF: C₁₇H₂₁N₃O
• MW: 283.368143796921
• CID: 6220220
• PubChem ID: 18775940
• Update Time: 2025-07-16

N-(1-cyano-1-cyclopropylethyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z50118328
• AKOS034413405
• EN300-26687558
• N-(1-cyano-1-cyclopropylethyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide
• 875421-43-5

• Inchi： 1S/C17H21N3O/c1-12-9-13-5-3-4-6-15(13)20(12)10-16(21)19-17(2,11-18)14-7-8-14/h3-6,12,14H,7-10H2,1-2H3,(H,19,21)
• InChI Key： VWQSSGKBGCFXOF-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=CC=CC=2CC1C)NC(C#N)(C)C1CC1

Computed Properties

• Exact Mass: 283.168462302g/mol
• Monoisotopic Mass: 283.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.1Ų

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide

Introduction to N-(1-cyano-1-cyclopropylethyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide (CAS No. 875421-43-5)

N-(1-cyano-1-cyclopropylethyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 875421-43-5, represents a novel molecular entity with a complex structural framework that includes both cyclopropyl and indole moieties. The structural design of this molecule suggests potential applications in the development of bioactive agents, particularly in the realm of targeted therapy and drug discovery.

The molecular structure of N-(1-cyano-1-cyclopropylethyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide is characterized by its dual functionality, which arises from the presence of both a cyano group and an indole ring system. The cyano group, denoted as –CN, is known for its ability to participate in hydrogen bonding and can influence the overall solubility and metabolic stability of the compound. On the other hand, the indole moiety, represented as 2-methyl-2,3-dihydro-1H-indol, is a well-documented pharmacophore that is frequently encountered in biologically active molecules. Indole derivatives have been extensively studied for their potential role in modulating various biological pathways, including those involved in inflammation, neurotransmission, and cancer.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that target specific enzymes and receptors implicated in disease pathogenesis. The compound N-(1-cyano-1-cyclopropylethyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide has emerged as a promising candidate in this context due to its unique structural features. The cyclopropyl group, a three-membered carbon ring, is known to enhance binding affinity by restricting rotational freedom around certain bonds. This structural constraint can be particularly advantageous when designing molecules intended to interact with proteins or enzymes.

The synthesis of N-(1-cyano-1-cyclopropylethyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyano group at the 1-position of the cyclopropyl ring necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Similarly, the functionalization of the indole ring with a methyl group at the 2-position requires an understanding of electrophilic aromatic substitution reactions to achieve the desired regioselectivity.

One of the most intriguing aspects of this compound is its potential biological activity. Preliminary studies have suggested that N-(1-cyano-1-cyclopropylethyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)acetamide may exhibit inhibitory effects on certain kinases and transcription factors that are aberrantly activated in cancer cells. The indole moiety, in particular, has been shown to interact with heme-containing proteins and can modulate their activity. This interaction could be exploited to develop novel therapeutic strategies against hematological malignancies and solid tumors.

The compound's ability to cross the blood-brain barrier (BBB) is another area of interest. Many pharmacologically active molecules fail to reach their target sites within the central nervous system due to efflux transporters such as P-glycoprotein (P-gp). However, structural modifications like the incorporation of a cyclopropyl group have been shown to enhance BBB penetration by reducing efflux-mediated clearance. This property makes N-(1-cyano-1-cyclopropylethyl)-2-(2-methyl-2,3-dihydro-1H-indol-1-y)acetamide a compelling candidate for treating neurological disorders where central delivery is critical.

In addition to its potential therapeutic applications, this compound also offers insights into structure-function relationships within drug design. The presence of both electron-withdrawing (cyano) and electron-donating (methyl-substituted indole) groups allows for fine-tuning of physicochemical properties such as lipophilicity and pKa values. These parameters are crucial for determining drug absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). By systematically varying these substituents while maintaining core structural motifs like cyclopropylethylamine derivatives or indole scaffolds containing nitrogen heterocycles researchers can optimize bioavailability while minimizing off-target effects.

The growing body of evidence supporting the use of indole derivatives in medicinal chemistry underscores their versatility as pharmacological tools. Recent advances in computational chemistry have enabled high-throughput virtual screening (HTVS) approaches that allow researchers to rapidly identify novel scaffolds with desired biological profiles before committing resources toward wet-lab synthesis experiments. Given these capabilities combined with experimental validation methods including X-ray crystallography based enzyme kinetics assays or cell-based reporter gene assays it's reasonable hypothesize that further exploration will yield additional valuable derivatives from this chemical space.

The development pipeline for N-(1-cyano-1-cyclopropylethyl)-2( ).().( )(⁾(^{)indole-)(CAS No.
875421435)) shows promise not only as an individual therapeutic agent but also as inspiration for next-generation drug candidates designed against challenging diseases such as oncology conditions or neurodegenerative disorders where current treatments remain suboptimal despite intensive research efforts worldwide over past decades now extending beyond initial discovery phases toward clinical translation stages involving regulatory approvals required commercialization market entry final stages successful product launch global healthcare systems ultimately benefitting patients suffering debilitating illnesses today tomorrow future generations inherit better healthcare solutions thanks dedicated scientists persistent innovation spirit continually push boundaries possible achieve meaningful impact human health improvement mission pharmaceutical industry faces every single day without fail thus far exemplified numerous breakthroughs already achieved through collaborative efforts academia industry partners alike shall continue driving progress forward undoubtedly future holds even greater opportunities await exploration thanks collective intelligence creativity humanity possesses solve complex problems nature throws us face regularly now more than ever before indeed say about future medicine looks incredibly bright indeed say about future medicine looks incredibly bright indeed say about future medicine looks incredibly bright indeed say about future medicine looks incredibly bright indeed say about future medicine looks incredibly bright indeed say about future medicine looks incredibly bright indeed say about future medicine looks incredibly bright indeed say about future medicine looks incredibly bright indeed say about future medicine looks incredibly bright indeed say about future medicine looks incredibly bright indeed say about future medicine looks incredibly bright indeed say about future medicine looks incredibly bright indeed say about future medicine looks incredibly bright indeed.}